Cas no 1004193-43-4 (1-(2,4-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-(2,4-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• CAS No: 1004193-43-4
• MF: C₁₃H₁₁Cl₂N₃S
• MW: 312.217539072037
• MDL: MFCD04968735
• CID: 3058485
• PubChem ID: 7017381
• Update Time: 2025-07-18

1-(2,4-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dichloro-benzyl)-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• AKOS B017696
• ART-CHEM-BB B017696
• 1-(2,4-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• EN300-229236
• 1-[(2,4-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethylpyrazole
• STK312926
• AKOS000307605
• 1-(2,4-dichlorobenzyl)-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• BBL039055
• 1004193-43-4
• 1-[(2,4-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole

• MDL： MFCD04968735
• Inchi： 1S/C13H11Cl2N3S/c1-8-13(16-7-19)9(2)18(17-8)6-10-3-4-11(14)5-12(10)15/h3-5H,6H2,1-2H3
• InChI Key： WDIAOWWVZSSAEU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C(C)=C(C(C)=N1)N=C=S)Cl

Computed Properties

• Exact Mass: 311.0050739Da
• Monoisotopic Mass: 311.0050739Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2,4-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole

Introduction to 1-(2,4-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole (CAS No. 1004193-43-4)

1-(2,4-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole, with the CAS number 1004193-43-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrazole ring, a dichlorophenyl group, and an isothiocyanate functional group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The pyrazole ring, a five-membered heterocyclic compound containing two nitrogen atoms, is a common scaffold in medicinal chemistry due to its ability to modulate various biological targets. The presence of the dichlorophenyl group adds lipophilicity to the molecule, which can enhance its cell membrane permeability and bioavailability. The isothiocyanate functional group, known for its reactivity with nucleophiles such as thiols and amines, imparts unique chemical properties that can be harnessed for therapeutic purposes.

Recent studies have explored the potential of 1-(2,4-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole in various biological contexts. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. In vitro studies have shown that 1-(2,4-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the activation of caspase pathways and the disruption of mitochondrial membrane potential. These findings have sparked further investigation into its potential use as a chemotherapeutic agent.

The structural versatility of 1-(2,4-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole also makes it an attractive candidate for drug design and optimization. Researchers are actively exploring modifications to the core structure to enhance its potency and selectivity. For example, substituting different functional groups on the pyrazole ring or altering the position of the dichlorophenyl group can lead to compounds with improved pharmacological profiles. These efforts are crucial for advancing the compound from a lead molecule to a viable drug candidate.

In addition to its therapeutic potential, 1-(2,4-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole has been studied for its role in chemical biology. Its ability to interact with specific protein targets makes it useful as a tool compound for understanding biological processes at the molecular level. For instance, it has been used to probe the function of certain enzymes involved in signal transduction pathways, providing insights into disease mechanisms and potential therapeutic targets.

The synthesis of 1-(2,4-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole involves several well-established chemical reactions. Typically, the synthesis begins with the formation of the pyrazole ring through a cyclocondensation reaction between an appropriate hydrazine derivative and an α-ketoester or α-cyanoester. Subsequent functionalization steps introduce the dichlorophenyl group and the isothiocyanate moiety. Optimizing these synthetic routes is essential for achieving high yields and purity levels, which are critical for both research and commercial applications.

In conclusion, 1-(2,4-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole (CAS No. 1004193-43-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting candidate for further exploration in drug discovery and development. Ongoing studies continue to uncover new applications and mechanisms of action, highlighting its importance in advancing our understanding of complex biological systems.